Cas no 50538-78-8 ((1S,3S)-3-methylcyclohexan-1-ol)

• Product Name: (1S,3S)-3-methylcyclohexan-1-ol
• CAS No: 50538-78-8
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD20760226
• CID: 1567685
• PubChem ID: 642633
• Update Time: 2025-10-31

(1S,3S)-3-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 3-methyl-, (1S,3S)-
• (1S,3S)-3-methylcyclohexan-1-ol
• (1S,3S)-3-methylcyclohexanol
• J-500465
• NWO
• 50538-78-8
• trans-3-Methylcyclohexanol
• (1S,3S)-3-methyl-cyclohexanol
• G18860
• InChI=1/C7H14O/c1-6-3-2-4-7(8)5-6/h6-8H,2-5H2,1H3/t6-,7-/m0/s
• SCHEMBL443011
• 3-Methylcyclohexanol, (E)-
• (1S)-trans-3-methyl-cyclohexanol
• 3-Methyl cyclohexanol, trans
• Cyclohexanol, 3-methyl-, trans-
• 7443-55-2

• MDL： MFCD20760226
• Inchi： 1S/C7H14O/c1-6-3-2-4-7(8)5-6/h6-8H,2-5H2,1H3/t6-,7-/m0/s1
• InChI Key： HTSABYAWKQAHBT-BQBZGAKWSA-N
• SMILES： O[C@H]1CCC[C@H](C)C1

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on (1S,3S)-3-methylcyclohexan-1-ol

Chemical Profile of (1S,3S)-3-methylcyclohexan-1-ol (CAS No. 50538-78-8)

{(1S,3S)-3-methylcyclohexan-1-ol}, identified by its Chemical Abstracts Service (CAS) number 50538-78-8, is a chiral alcohol with significant applications in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of cyclohexanol derivatives, characterized by a methyl substituent at the 3-position and specific stereochemistry defined by the (1S,3S) configuration. The unique stereochemical arrangement of this molecule makes it a valuable intermediate in the synthesis of enantiomerically pure pharmaceuticals, where the precise three-dimensional structure of a drug molecule can critically influence its biological activity and efficacy.

The synthesis of (1S,3S)-3-methylcyclohexan-1-ol typically involves asymmetric reduction or resolution techniques, which are essential for achieving high enantiomeric purity. Advanced catalytic methods, such as transition metal-catalyzed hydrogenation or biocatalytic approaches using engineered enzymes, have been explored to optimize the production process. These methods not only enhance yield but also minimize environmental impact by reducing waste and energy consumption. Recent advancements in green chemistry have emphasized the use of sustainable solvents and mild reaction conditions, aligning with global efforts to promote eco-friendly chemical manufacturing.

In the pharmaceutical industry, (1S,3S)-3-methylcyclohexan-1-ol serves as a key building block for constructing complex drug molecules. Its structural motif is frequently incorporated into active pharmaceutical ingredients (APIs) targeting various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and metabolic syndromes. The stereochemical integrity of this compound ensures that the final drug product exhibits optimal pharmacokinetic and pharmacodynamic properties. For instance, studies have demonstrated its utility in synthesizing analogs of neuroactive compounds that modulate neurotransmitter receptors with high selectivity and low toxicity.

Recent research has highlighted the role of (1S,3S)-3-methylcyclohexan-1-ol in developing novel antiviral agents. The cyclohexanol scaffold provides a flexible framework that can be modified to interact with viral proteases or polymerases. By leveraging computational chemistry and molecular modeling techniques, researchers have identified derivatives of this compound that exhibit inhibitory effects against emerging pathogens. Such findings underscore the importance of chiral alcohols in antiviral drug discovery pipelines.

The compound's potential extends beyond pharmaceutical applications into materials science and specialty chemicals. Its structural features make it a candidate for designing liquid crystals or supramolecular assemblies with tailored properties. Additionally, (1S,3S)-3-methylcyclohexan-1-ol has been investigated as a precursor for synthesizing fragrances and flavoring agents due to its ability to undergo functional group transformations that yield aromatic compounds with desirable sensory characteristics.

Quality control and analytical characterization of (1S,3S)-3-methylcyclohexan-1-ol are critical to ensure consistency in industrial applications. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for assessing purity and enantiomeric excess. These analytical methods provide robust data necessary for regulatory submissions and compliance with international standards such as those set by the International Council for Harmonisation (ICH).

The future prospects of (1S,3S)-3-methylcyclohexan-1-ol are promising, driven by ongoing innovations in synthetic methodologies and demand for enantiopure compounds in drug development. Collaborative efforts between academia and industry are expected to yield novel applications and scalable production processes. As regulatory landscapes evolve to prioritize sustainability and efficiency, compounds like (1S,3S)-3-methylcyclohexan-1-ol will continue to play a pivotal role in advancing chemical research and industrial applications.